Cas no 25281-63-4 (poly-dl-alanine)

• Product Name: poly-dl-alanine
• CAS No: 25281-63-4
• MF: C₅₉H₁₀₂O₄
• MW: 875.438799381256
• MDL: MFCD00166369
• CID: 913702
• PubChem ID: 24899001
• Update Time: 2025-06-07

poly-dl-alanine Chemical and Physical Properties

Names and Identifiers

• poly-dl-alanine
• L-Alanine
• POLY-DL-ALANINE MW 1000-5000
• Apple, Malus sylvestris, ext.
• 25281-63-4
• Apple, Malus sylvestris, ext
• (1R,5R)-6,6-dimethyl-1'-propan-2-ylspiro[bicyclo[3.1.1]heptane-2,3'-cyclobutane]-1'-ol;(1S,5S)-6,6-dimethyl-1'-propan-2-ylspiro[bicyclo[3.1.1]heptane-2,3'-cyclobutane]-1'-ol;1'-propan-2-ylspiro[bicyclo[3.3.1]nonane-9,3'-cyclobutane]-1'-ol;1'-propan-2-ylspiro[bicyclo[2.2.2]octane-2,3'-cyclobutane]-1'-ol
• 85251-63-4

• MDL： MFCD00166369
• Inchi： 1S/3C15H26O.C14H24O/c2*1-10(2)15(16)8-14(9-15)6-5-11-7-12(14)13(11,3)4;1-11(2)15(16)9-14(10-15)12-5-3-6-13(14)8-4-7-12;1-10(2)14(15)8-13(9-14)7-11-3-5-12(13)6-4-11/h2*10-12,16H,5-9H2,1-4H3;11-13,16H,3-10H2,1-2H3;10-12,15H,3-9H2,1-2H3
• InChI Key： OXQSBLNRHJRCGM-UHFFFAOYSA-N
• SMILES： OC1(C(C)C)CC2(CCC3CC2C3(C)C)C1.OC1(C(C)C)CC2(CCC3CC2C3(C)C)C1.OC1(C(C)C)CC2(C1)C1CCCC2CCC1.OC1(C(C)C)CC2(CC3CCC2CC3)C1

Computed Properties

• Exact Mass: 874.77781173g/mol
• Monoisotopic Mass: 874.77781173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 63
• Rotatable Bond Count: 4
• Complexity: 815
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined

poly-dl-alanine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on poly-dl-alanine

Comprehensive Overview of Poly-DL-Alanine (CAS No. 25281-63-4): Properties, Applications, and Research Insights

Poly-DL-alanine (CAS No. 25281-63-4) is a synthetic polypeptide composed of alternating D-alanine and L-alanine residues, widely recognized for its versatility in biomedical and materials science research. This amino acid polymer has garnered significant attention due to its biocompatibility, biodegradability, and tunable physicochemical properties. Researchers and industries frequently search for terms like "poly-DL-alanine applications", "CAS 25281-63-4 solubility", and "synthetic polypeptide uses", reflecting its relevance in cutting-edge fields such as drug delivery, tissue engineering, and biodegradable plastics.

The molecular structure of poly-DL-alanine enables unique secondary conformations, including α-helices and β-sheets, which are critical for mimicking natural proteins. Its CAS No. 25281-63-4 is often referenced in studies exploring peptide-based nanomaterials or biopolymer stability. Recent trends highlight its role in sustainable material development, aligning with global interest in eco-friendly polymers and green chemistry. Common queries like "poly-DL-alanine vs. poly-L-alanine" or "25281-63-4 synthesis method" underscore the need for comparative analyses and scalable production techniques.

In biomedical applications, poly-DL-alanine serves as a model system for studying protein folding and enzyme degradation. Its non-immunogenic nature makes it suitable for drug carrier systems, particularly in targeted cancer therapies and controlled-release formulations. The keyword "poly-DL-alanine biocompatibility" ranks high in scientific databases, reflecting its prominence in regenerative medicine. Additionally, its mechanical robustness has spurred innovations in 3D-printed scaffolds for cartilage repair, addressing the growing demand for personalized medical solutions.

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Emerging research explores the use of poly-DL-alanine in nanotechnology, particularly for bio-sensing and diagnostic devices. Its ability to self-assemble into ordered structures aligns with trends in miniaturized healthcare technologies. Queries such as "poly-DL-alanine nanoparticles" or "CAS 25281-63-4 conductivity" reveal interdisciplinary applications spanning electronics and biophysics. The compound’s adaptability also positions it as a candidate for artificial muscle development, a topic gaining traction in soft robotics communities.

Quality control and characterization of poly-DL-alanine (CAS No. 25281-63-4) involve advanced techniques like circular dichroism spectroscopy and mass spectrometry, ensuring batch-to-batch consistency for critical applications. The search term "25281-63-4 purity analysis" frequently appears in analytical chemistry discussions, emphasizing the need for standardized protocols. As regulatory frameworks evolve, documentation around GMP-grade poly-DL-alanine becomes essential for pharmaceutical adopters, addressing concerns like "peptide polymer safety guidelines".

In summary, poly-DL-alanine (CAS No. 25281-63-4) bridges fundamental science and industrial innovation, with its applications expanding alongside advancements in biomaterials and sustainable technology. Its multifaceted utility—from medical implants to eco-conscious manufacturing—ensures its continued relevance in scientific literature and commercial ventures alike.